Cas no 2649003-40-5 (6-(1-isocyanatocyclopropyl)quinoline)

• Product Name: 6-(1-isocyanatocyclopropyl)quinoline
• CAS No: 2649003-40-5
• MF: C₁₃H₁₀N₂O
• MW: 210.23130273819
• CID: 6496674
• PubChem ID: 117300258
• Update Time: 2025-05-22

6-(1-isocyanatocyclopropyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 6-(1-isocyanatocyclopropyl)quinoline
• EN300-1746461
• 2649003-40-5

• Inchi： 1S/C13H10N2O/c16-9-15-13(5-6-13)11-3-4-12-10(8-11)2-1-7-14-12/h1-4,7-8H,5-6H2
• InChI Key： FQJOUUVVFHQEQH-UHFFFAOYSA-N
• SMILES： O=C=NC1(C2C=CC3C(=CC=CN=3)C=2)CC1

Computed Properties

• Exact Mass: 210.079312947g/mol
• Monoisotopic Mass: 210.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.3Ų

Additional information on 6-(1-isocyanatocyclopropyl)quinoline

Comprehensive Overview of 6-(1-isocyanatocyclopropyl)quinoline (CAS No. 2649003-40-5)

6-(1-isocyanatocyclopropyl)quinoline (CAS No. 2649003-40-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This compound, characterized by its unique quinoline backbone and isocyanatocyclopropyl functional group, serves as a versatile building block for the synthesis of complex molecules. Its structural features make it particularly valuable in the development of novel pharmaceuticals, agrochemicals, and advanced materials.

The quinoline moiety in 6-(1-isocyanatocyclopropyl)quinoline is a well-known heterocyclic scaffold that exhibits a wide range of biological activities. Researchers have explored its potential in drug discovery, particularly in the design of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The addition of the isocyanatocyclopropyl group introduces a reactive site that can be further functionalized, enabling the creation of diverse derivatives with tailored properties. This makes 6-(1-isocyanatocyclopropyl)quinoline a highly sought-after intermediate in modern synthetic chemistry.

One of the most compelling aspects of 6-(1-isocyanatocyclopropyl)quinoline is its role in addressing current challenges in drug development. With the rise of antibiotic resistance and the need for more effective therapeutics, researchers are increasingly turning to quinoline-based compounds as potential solutions. The isocyanatocyclopropyl group, in particular, offers a unique handle for introducing pharmacophores that can enhance binding affinity and selectivity. This has led to a surge in demand for 6-(1-isocyanatocyclopropyl)quinoline in both academic and industrial settings.

In addition to its pharmaceutical applications, 6-(1-isocyanatocyclopropyl)quinoline is also being investigated for its potential in material science. The quinoline core is known for its photophysical properties, making it a candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. The isocyanatocyclopropyl group can be leveraged to create cross-linked polymers with enhanced stability and performance. As the demand for sustainable and high-performance materials grows, 6-(1-isocyanatocyclopropyl)quinoline is poised to play a pivotal role in this evolving landscape.

The synthesis of 6-(1-isocyanatocyclopropyl)quinoline typically involves multi-step organic reactions, starting from readily available quinoline derivatives. Key steps include the introduction of the cyclopropyl ring and subsequent functionalization with an isocyanate group. Advances in catalytic methods and green chemistry have improved the efficiency and sustainability of these processes, making 6-(1-isocyanatocyclopropyl)quinoline more accessible to researchers worldwide. These innovations align with the broader trend toward environmentally friendly synthetic methodologies.

Market trends indicate a growing interest in 6-(1-isocyanatocyclopropyl)quinoline, driven by its diverse applications and the expanding need for specialized chemical intermediates. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the demands of pharmaceutical and material science researchers. The compound's CAS No. 2649003-40-5 serves as a unique identifier, facilitating its procurement and regulatory compliance. As research into quinoline derivatives continues to advance, 6-(1-isocyanatocyclopropyl)quinoline is expected to remain a key player in the field.

For researchers and industry professionals seeking to explore the potential of 6-(1-isocyanatocyclopropyl)quinoline, it is essential to consider its handling and storage requirements. While the compound is not classified as hazardous under standard regulations, proper laboratory practices should be followed to ensure safety. Its reactivity, particularly the isocyanate group, necessitates careful handling to prevent unwanted side reactions. These considerations are critical for maximizing the compound's utility in synthetic applications.

In conclusion, 6-(1-isocyanatocyclopropyl)quinoline (CAS No. 2649003-40-5) represents a fascinating and valuable compound with broad applications in pharmaceuticals, materials science, and beyond. Its unique structural features, combined with its versatility as a synthetic intermediate, make it a subject of ongoing research and development. As the scientific community continues to uncover new uses for quinoline derivatives, 6-(1-isocyanatocyclopropyl)quinoline is likely to remain at the forefront of innovation, offering solutions to some of the most pressing challenges in chemistry and related disciplines.